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For Researchers, Scientists, and Drug Development Professionals

The substitution of non-magnetic Yttrium (Y) for Gadolinium (Gd) in the intermetallic compound
GdNi offers a tunable platform for investigating and controlling its magnetic properties. This
guide provides a comparative analysis of how varying levels of Yttrium substitution at the Gd-
site influence the magnetism of GdNi, supported by experimental data. Understanding these
modifications is crucial for the development of materials with tailored magnetic responses for
various applications, including magnetocaloric refrigeration.

Impact of Yttrium Substitution on Magnetic
Properties: A Quantitative Analysis

The introduction of Yttrium into the GdNi lattice systematically alters its magnetic
characteristics. The primary effects observed are a decrease in the Curie temperature (Tc), the
temperature at which the material transitions from a ferromagnetic to a paramagnetic state, and
a reduction in the saturation magnetization. This is attributed to the dilution of the magnetic Gd
sublattice by non-magnetic Y, which weakens the overall magnetic interactions.

The table below summarizes the key magnetic properties of Gd(1-x)Y (x)Ni for different Yttrium
concentrations (x).
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. Saturation
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Composition (x) Crystal Structure Magnetization

TC) (K
(re) () (uB/f.u. at 5 K)
) Not explicitly stated,
_ Orthorhombic (CrB- N
0 (GdNi) 69 but GdNi is
type) .
ferromagnetic
0.25 Monoclinic 62 3.1
0.50 Monoclinic 21 1.7
0.75 Monoclinic
_ Orthorhombic (FeB- _ _ _
1.0 (YNi) Pauli-paramagnetic Not applicable

type)

Data sourced from a study by Jesla, P.K., et al.[1]

The parent compound GdNi is known to order ferromagnetically at 69 K.[1] As Yttrium is
substituted for Gadolinium, a gradual weakening of the magnetic interactions is observed,
leading to a decrease in the Curie temperature.[1] For instance, with 25% Y substitution
(Gd0.75Y0.25Ni), the TC drops to 62 K, and with 50% substitution (Gd0.5Y0.5Ni), it further
decreases to 21 K.[1] The saturation magnetization at 5 K also shows a corresponding
decrease from 3.1 pB/f.u. for x=0.25 to 1.7 pB/f.u. for x=0.5.[1] The end member of the series,
YN, is Pauli-paramagnetic, indicating the absence of long-range magnetic order down to 5 K.

[1]

Interestingly, the substitution of Yttrium also induces a change in the crystal structure. While
GdNi crystallizes in an orthorhombic CrB-type structure, the Y-substituted compounds
Gd0.5Y0.5Ni and Gd0.25Y0.75Ni adopt a monoclinic structure.[1]

Experimental Protocols

The following sections detail the methodologies typically employed in the synthesis and
characterization of Gd(1-x)Y (x)Ni alloys.

Synthesis: Arc Melting
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Polycrystalline samples of Gd(1-x)Y(x)Ni are typically prepared by arc melting of stoichiometric
amounts of high-purity Gd, Y, and Ni metals.

Detailed Protocol:

» Starting Materials: High-purity (typically >99.9%) Gadolinium, Yttrium, and Nickel are
weighed in the desired stoichiometric ratios.

e Furnace Preparation: The arc melting furnace chamber is evacuated to a high vacuum (e.g.,
10-3 mbar) and subsequently backfilled with a high-purity inert gas, such as Argon, to
prevent oxidation of the rare-earth metals during melting.

e Melting Process: The constituent metals are melted together on a water-cooled copper
hearth using a non-consumable tungsten electrode. To ensure homogeneity, the resulting
alloy button is typically flipped and re-melted several times (e.g., 4-5 times).

e Annealing (Optional but Recommended): To improve homogeneity and reduce crystalline
defects, the as-cast ingots are often sealed in an evacuated quartz tube and annealed at an
elevated temperature (e.g., 800-900 °C) for an extended period (e.g., one week), followed by
slow cooling to room temperature.

Structural Characterization: Powder X-ray Diffraction
(PXRD)

The crystal structure and phase purity of the synthesized alloys are examined using powder X-
ray diffraction.

Detailed Protocol:

o Sample Preparation: A small portion of the annealed alloy is ground into a fine powder using
an agate mortar and pestle.

» Data Collection: The powder is mounted on a sample holder, and the XRD pattern is
recorded at room temperature using a diffractometer, typically with Cu Ka radiation (A =
1.5406 A). Data is collected over a 28 range of, for example, 20° to 80° with a step size of
0.02°.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

» Data Analysis: The obtained diffraction patterns are analyzed using Rietveld refinement
software to identify the crystal structure, determine the lattice parameters, and confirm the
phase purity of the sample.

Magnetic Characterization: DC Maghnetization
Measurements

The magnetic properties of the Gd(1-x)Y(x)Ni alloys are investigated using a DC
magnetometer, often integrated into a vibrating sample magnetometer (VSM) or a SQUID
magnetometer.

Detailed Protocol:
o Temperature-Dependent Magnetization (M-T curves):

o To determine the Curie temperature (TC), the magnetization of the sample is measured as
a function of temperature in a low applied magnetic field (e.g., 100 Oe).

o Measurements are typically performed under both zero-field-cooled (ZFC) and field-cooled
(FC) conditions. In the ZFC protocol, the sample is cooled from the paramagnetic state to
a low temperature (e.g., 5 K) in the absence of a magnetic field. The field is then applied,
and the magnetization is recorded while warming the sample. In the FC protocol, the
sample is cooled in the presence of the measuring field.

o The Curie temperature is often determined from the inflection point of the dM/dT vs. T
curve.

o Field-Dependent Magnetization (M-H curves):

o To determine the saturation magnetization, the magnetization of the sample is measured
as a function of the applied magnetic field at a constant low temperature (e.g., 5 K),
typically up to a high field (e.g., 5 T).

o The saturation magnetization is estimated by extrapolating the high-field data to zero field.

Signaling Pathways and Logical Relationships
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The following diagram illustrates the logical flow of how Yttrium substitution at the Gd-site in
GdNi leads to changes in its magnetic properties.
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Caption: Logical flow of Yttrium substitution effects on GdNi magnetism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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